Cas no 1705940-90-4 (1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one)

• Product Name: 1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one
• CAS No: 1705940-90-4
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5346800
• Update Time: 2025-05-21

1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)phenyl)ethanone
• 1-[3-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]sulfonylphenyl]ethanone
• 1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one

• Inchi： 1S/C19H23N3O4S/c1-13(23)16-5-2-6-17(11-16)27(24,25)22-9-3-4-14(12-22)10-18-20-19(21-26-18)15-7-8-15/h2,5-6,11,14-15H,3-4,7-10,12H2,1H3
• InChI Key： MWQWXFITKHLUSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(N1CCCC(CC2=NC(C3CC3)=NO2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 646
• XLogP3: 2.3
• Topological Polar Surface Area: 102

Additional information on 1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one

Comprehensive Overview of 1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one (CAS No. 1705940-90-4)

The compound 1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one, identified by its CAS No. 1705940-90-4, represents a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclopropyl-1,2,4-oxadiazole core and a piperidine sulfonyl linkage, positions it as a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly focusing on such heterocyclic compounds due to their versatility in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and bioactive scaffolds has surged, driven by advancements in precision medicine and targeted therapy. The 1,2,4-oxadiazole moiety in this compound is particularly noteworthy, as it is frequently explored for its metabolic stability and ability to mimic peptide bonds, making it a hotspot in drug design. Users searching for terms like "oxadiazole derivatives in drug development" or "piperidine-based sulfonamides" will find this molecule highly relevant to their inquiries.

The structural complexity of CAS No. 1705940-90-4 also aligns with current trends in AI-driven drug discovery. Computational tools, such as molecular docking and QSAR modeling, are increasingly employed to predict the bioactivity of such compounds. This integration of cheminformatics and machine learning has sparked interest among researchers, as evidenced by frequent searches for "computational screening of sulfonyl-containing compounds" and "oxadiazole pharmacokinetics."

From a synthetic perspective, the compound’s sulfonylphenyl group offers opportunities for further derivatization, a topic often queried as "sulfonation reactions in organic synthesis." Its acetylphenyl terminus further enhances its utility as a building block for structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening or fragment-based drug discovery may prioritize this compound for its balanced lipophilicity and polar surface area.

Beyond its pharmaceutical applications, 1-[3-({3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}sulfonyl)phenyl]ethan-1-one has garnered attention in chemical biology for probing protein-ligand interactions. Its cyclopropyl ring, a staple in conformationally restricted analogs, is frequently searched in contexts like "three-membered rings in medicinal chemistry." This reflects the broader shift toward rational drug design strategies that emphasize molecular rigidity for enhanced selectivity.

In summary, CAS No. 1705940-90-4 exemplifies the intersection of innovative heterocycles and therapeutic potential. Its multifaceted chemistry addresses key questions in modern research, from "optimizing sulfonamide bioactivity" to "oxadiazole-based protease inhibitors." As the scientific community continues to explore its properties, this compound is poised to remain a focal point in both academic and industrial settings.